Cas no 105937-16-4 (1,4-Benzenedicarboxamide, N-(3-nitrophenyl)-N'-(4-nitrophenyl)-)

• Product Name: 1,4-Benzenedicarboxamide, N-(3-nitrophenyl)-N'-(4-nitrophenyl)-
• CAS No: 105937-16-4
• MF: C₂₀H₁₄N₄O₆
• MW: 406.34836435318
• CID: 1166636
• Update Time: 2024-07-26

1,4-Benzenedicarboxamide, N-(3-nitrophenyl)-N'-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxamide, N-(3-nitrophenyl)-N'-(4-nitrophenyl)-
• 1,4-Benzenedicarboxamide, N1-(3-nitrophenyl)-N4-(4-nitrophenyl)-

• Inchi： 1S/C20H14N4O6/c25-19(21-15-8-10-17(11-9-15)23(27)28)13-4-6-14(7-5-13)20(26)22-16-2-1-3-18(12-16)24(29)30/h1-12H,(H,21,25)(H,22,26)
• InChI Key： IRBKOMIKJCYBLK-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC([N+]([O-])=O)=C2)=O)=CC=C(C(NC2=CC=C([N+]([O-])=O)C=C2)=O)C=C1

Computed Properties

• Exact Mass: 406.09142

Experimental Properties

• Density: 1.500±0.06 g/cm3(Predicted)
• Boiling Point: 495.4±40.0 °C(Predicted)
• PSA: 144.48
• pka: 11.62±0.70(Predicted)